1-Ethyl-4-(2-fluoro-3-(methylthio)phenyl)-1,2,3,6-tetrahydropyridine

• Molecular Formula: C14H18FNS
• Molecular Weight: 251.36 g/mol
• IUPAC Name: 1-ethyl-4-(2-fluoro-3-methylsulfanylphenyl)-3,6-dihydro-2H-pyridine
• InChI: InChI=1S/C14H18FNS/c1-3-16-9-7-11(8-10-16)12-5-4-6-13(17-2)14(12)15/h4-7H,3,8-10H2,1-2H3
• InChI Key: XJGRMMGOPVQAAB-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC(=CC1)C2=C(C(=CC=C2)SC)F

Description

1-Ethyl-4-(2-fluoro-3-(methylthio)phenyl)-1,2,3,6-tetrahydropyridine is a useful research compound. Its molecular formula is C14H18FNS and its molecular weight is 251.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1-ethyl-4-[2-fluoro-3-(methylthio)phenyl]piperidin-4-ol (42 g, 156 mmol), sulphuric acid (cone, 8.5 ml) and toluene (200 ml) was heated in a Dean-Stark trap for 20 h. The mixture was cooled to 70° C., water (200 ml) was added and the phases were separated. The aqueous phase was basified with aqueous sodium hydroxide (5 M) and extracted with ethyl acetate (2×50 ml). The combined organic phases was dried (MgSO4) and evaporated to dryness to give the title compound (22.6 g). MS m/z (rel. intensity, 70 eV) 251 (M+, bp), 236 (85), 147 (65), 146 (45), 110 (44).